Cas no 83584-42-3 (3-(Isoquinolin-1-ylmethyl)benzonitrile)

• Product Name: 3-(Isoquinolin-1-ylmethyl)benzonitrile
• CAS No: 83584-42-3
• MF: C₁₇H₁₂N₂
• MW: 244.290583610535
• CID: 1094809
• PubChem ID: 13463312
• Update Time: 2025-04-23

3-(Isoquinolin-1-ylmethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Isoquinolin-1-ylmethyl)benzonitrile
• 83584-42-3
• 3-[(isoquinolin-1-yl)methyl]benzonitrile

• Inchi： 1S/C17H12N2/c18-12-14-5-3-4-13(10-14)11-17-16-7-2-1-6-15(16)8-9-19-17/h1-10H,11H2
• InChI Key： MXVRQLXYEWPQRA-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC=CC=2C=1CC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 244.100048391g/mol
• Monoisotopic Mass: 244.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 36.7Ų

Additional information on 3-(Isoquinolin-1-ylmethyl)benzonitrile

Professional Introduction to 3-(Isoquinolin-1-ylmethyl)benzonitrile (CAS No. 83584-42-3)

3-(Isoquinolin-1-ylmethyl)benzonitrile, identified by its Chemical Abstracts Service (CAS) number 83584-42-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound's molecular framework, featuring a benzonitrile moiety linked to an isquinoline derivative, positions it as a promising candidate for further exploration in synthetic chemistry and bioactivity studies.

The structural composition of 3-(Isoquinolin-1-ylmethyl)benzonitrile involves a benzene ring substituted with a nitrile group at the third position and an isquinoline ring connected via a methylene bridge. This configuration imparts distinct electronic and steric characteristics, making it a versatile scaffold for designing molecules with tailored biological activities. The presence of the isquinoline moiety, known for its role in various bioactive natural products and pharmaceuticals, enhances the compound's potential as a pharmacophore.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds derived from isquinoline and benzonitrile scaffolds. Studies have demonstrated that such derivatives exhibit diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The benzonitrile group, in particular, is known to contribute to the binding affinity of molecules to biological targets, making it a valuable component in drug design.

One of the most compelling aspects of 3-(Isoquinolin-1-ylmethyl)benzonitrile is its potential application in the development of novel therapeutic agents. Researchers have been investigating its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that this compound may interfere with key molecular mechanisms underlying conditions such as cancer and inflammation, offering a promising lead for further medicinal chemistry efforts.

The synthesis of 3-(Isoquinolin-1-ylmethyl)benzonitrile presents an intriguing challenge due to the complexity of its molecular structure. Advanced synthetic methodologies have been employed to construct this compound efficiently, often involving multi-step reactions that require precise control over reaction conditions. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly useful in achieving high yields and purity.

The chemical properties of 3-(Isoquinolin-1-ylmethyl)benzonitrile make it an attractive candidate for further investigation in spectroscopic studies. Its ability to form stable complexes with metals and other small molecules has been explored, providing insights into its potential roles as a ligand or chelator in coordination chemistry. Additionally, the compound's photophysical properties have been examined, revealing interesting behaviors that could be exploited in photochemical applications.

In the context of drug discovery, the exploration of 3-(Isoquinolin-1-ylmethyl)benzonitrile aligns with current trends toward rational drug design and structure-based drug development. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the biological potential of this compound and its derivatives. Such approaches facilitate the identification of lead compounds that can be optimized for therapeutic efficacy and safety.

The future prospects for 3-(Isoquinolin-1-ylmethyl)benzonitrile are promising, with ongoing research aimed at expanding its chemical space and exploring new applications. Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians are essential for unlocking the full therapeutic potential of this compound. As our understanding of molecular interactions continues to evolve, 3-(Isoquinolin-1-ylmethyl)benzonitrile is poised to play a significant role in the next generation of pharmaceutical innovations.